![molecular formula C17H17N3O7S2 B2415635 (Z)-methyl 2-(2-((2-(2,5-dioxopyrrolidin-1-yl)acetyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate CAS No. 865198-51-2](/img/structure/B2415635.png)
(Z)-methyl 2-(2-((2-(2,5-dioxopyrrolidin-1-yl)acetyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate
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Description
(Z)-methyl 2-(2-((2-(2,5-dioxopyrrolidin-1-yl)acetyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C17H17N3O7S2 and its molecular weight is 439.46. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
Research has identified derivatives of benzothiazole, such as those found in (Z)-methyl 2-(2-((2-(2,5-dioxopyrrolidin-1-yl)acetyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate, as potential anticancer agents. The cytotoxic effects of these derivatives have been tested on various cancer cell lines, including MCF-7, Ishikawa, and MDA-MB-231, showing significant activities (Farah et al., 2011).
Antimicrobial Activities
Benzothiazole-imino-benzoic acid ligands, closely related to the compound , have shown good antimicrobial activity against various human epidemic causing bacterial strains. These compounds, along with their metal complexes, have been synthesized and characterized for their antimicrobial potential (Mishra et al., 2019).
Chemical Synthesis and Characterization
The synthesis and characterization of various derivatives of benzothiazole, including this compound, have been documented. These studies focus on the chemical processes and methods to synthesize and analyze the compounds, providing a basis for understanding their potential applications (Mohamed, 2014).
Potential in Drug Research
Derivatives of benzothiazole, similar to the compound , have been investigated in the context of drug development, especially for their potential as inhibitors in various diseases. This includes examining their structure-activity relationships and metabolic stability, which are crucial for their efficacy as therapeutic agents (Stec et al., 2011).
Properties
IUPAC Name |
methyl 2-[2-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O7S2/c1-27-16(24)9-19-11-4-3-10(29(2,25)26)7-12(11)28-17(19)18-13(21)8-20-14(22)5-6-15(20)23/h3-4,7H,5-6,8-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUTBIZKFHOMHNO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)CN3C(=O)CCC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O7S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.